![molecular formula C23H27F3N2OS B1430206 Dihydro Flupentixol-d4 CAS No. 1795025-21-6](/img/structure/B1430206.png)
Dihydro Flupentixol-d4
Overview
Description
Dihydro Flupentixol-d4 is a deuterium labelled form of Dihydro Flupentixol, which is a metabolite of Flupentixol . Flupentixol is an antipsychotic neuroleptic drug .
Molecular Structure Analysis
The molecular formula of this compound is C23H23D4F3N2OS . The molecular weight is 440.56 . The IUPAC name is 1,1,2,2-tetradeuterio-2-[4-[3-[2-(trifluoromethyl)-9H-thioxanthen-9-yl]propyl]piperazin-1-yl]ethanol .Scientific Research Applications
Interaction with Membranes
Flupentixol, a thioxanthene drug, is used in therapy for schizophrenia, anxiolytic, and depressive disorders. Its mechanism involves interaction with phospholipid membranes, potentially modifying membrane-associated receptors and transport proteins. This suggests its clinical efficiency could be based on its ability to alter the structure and dynamics of lipid membranes, influencing the function of membrane-bound proteins (Yonar & Sunnetcioglu, 2016).
Analytical Detection
A spectrofluorimetric method has been developed for the sensitive estimation of flupentixol dihydrochloride in tablet form, showing promise for quality assurance and content uniformity testing in pharmaceuticals (Mostafa et al., 2018).
Pharmacokinetic Improvement
A novel fast dissolving film formulation of flupentixol dihydrochloride was developed to enhance bioavailability and optimize therapeutic effect, particularly for treating depression with anxiety. This suggests an innovative route for drug delivery, enhancing convenience and compliance for diverse patient groups (Abdelbary et al., 2014).
Receptor Occupancy in Schizophrenia Treatment
Studies on flupentixol's in vivo receptor occupancy reveal moderate interactions with 5-HT2A and D1 receptors, indicating its efficacy on negative symptoms in schizophrenic patients may rely on serum concentration, thus influencing its dosing and therapeutic application (Reimold et al., 2006).
Therapeutic Drug Monitoring
Flupentixol's therapeutic drug monitoring reveals its pharmacologically active cis-flupentixol (Z-flupentixol) form has superior clinical efficacy compared to its trans-isomer, underscoring the importance of stereoselective analysis for optimizing psychiatric treatment (Baumann et al., 2012).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
1,1,2,2-tetradeuterio-2-[4-[3-[2-(trifluoromethyl)-9H-thioxanthen-9-yl]propyl]piperazin-1-yl]ethanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27F3N2OS/c24-23(25,26)17-7-8-22-20(16-17)18(19-4-1-2-6-21(19)30-22)5-3-9-27-10-12-28(13-11-27)14-15-29/h1-2,4,6-8,16,18,29H,3,5,9-15H2/i14D2,15D2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQKMVCKAKBHVAL-QZPARXMSSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCCC2C3=CC=CC=C3SC4=C2C=C(C=C4)C(F)(F)F)CCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])(C([2H])([2H])O)N1CCN(CC1)CCCC2C3=CC=CC=C3SC4=C2C=C(C=C4)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27F3N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.